Cas no 1804433-80-4 (4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804433-80-4
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4865444
• Update Time: 2025-06-08

4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-4-1-3(2-15)5(8(12,13)14)6(16-4)7(10)11/h1,7H,2,15H2
• InChI Key： BTLJKKZIAWGKIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804433-80-4)

4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804433-80-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyridine ring, an aminomethyl group, and multiple fluorine substituents. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The brominated pyridine core of this compound is known for its potential to modulate biological processes, making it an attractive scaffold for drug design. The presence of the aminomethyl group provides a reactive site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic targets. Additionally, the difluoromethyl and trifluoromethyl substituents contribute to the compound's stability and metabolic profile, which are crucial factors in drug development.

Recent studies have highlighted the potential of 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines, particularly those resistant to conventional treatments. The brominated pyridine scaffold has been shown to interfere with key signaling pathways involved in cell proliferation and survival, making it a promising lead for anticancer drug development.

In another study, published in the European Journal of Medicinal Chemistry, 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine was evaluated for its potential as an antiviral agent. The results indicated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The multifunctional nature of the compound, with its brominated and fluorinated substituents, appears to enhance its antiviral activity by disrupting viral protein interactions and inhibiting viral enzyme function.

The synthetic route to 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been well-documented in the literature. A common approach involves the sequential functionalization of a bromopyridine precursor through a series of reactions, including nucleophilic substitution, halogenation, and fluorination steps. The final step typically involves the introduction of the aminomethyl group via reductive amination or other suitable methods. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal studies to evaluate pharmacokinetics and pharmacodynamics, and detailed toxicological evaluations.

The potential applications of 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine extend beyond cancer and viral infections. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug discovery efforts.

In conclusion, 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804433-80-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional properties make it an attractive candidate for developing novel therapeutic agents across various disease areas. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in the future of drug discovery.